Cas no 105219-53-2 (Benzene, 1-(3-isothiocyanatopropyl)-4-methoxy-)

• Product Name: Benzene, 1-(3-isothiocyanatopropyl)-4-methoxy-
• CAS No: 105219-53-2
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• CID: 1150965
• Update Time: 2024-07-27

Benzene, 1-(3-isothiocyanatopropyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(3-isothiocyanatopropyl)-4-methoxy-

• Inchi： 1S/C11H13NOS/c1-13-11-6-4-10(5-7-11)3-2-8-12-9-14/h4-7H,2-3,8H2,1H3
• InChI Key： MMBGXXXYAGBNLL-UHFFFAOYSA-N
• SMILES： C1(CCCN=C=S)=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 207.07189

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 336.9±25.0 °C(Predicted)
• PSA: 21.59